Cas no 301681-45-8 (Benzamide,3-chloro-N-[4-[[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-)

• Product Name: Benzamide,3-chloro-N-[4-[[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-
• CAS No: 301681-45-8
• MF: C₁₈H₁₆ClN₃O₄S
• MW: 405.855341911316
• CID: 1441702
• PubChem ID: 1042647
• Update Time: 2025-04-20

Benzamide,3-chloro-N-[4-[[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-chloro-N-[4-[[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-
• STL331406
• SR-01000416067
• 3-chloro-N-{4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl}benzamide
• 301681-45-8
• AF-399/37112040
• Oprea1_687521
• 3-chloro-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]benzamide
• Oprea1_211906
• SR-01000416067-1
• AKOS001609284
• Z31468199
• 3-chloro-N-(4-{[(3,4-dimethyl-5-isoxazolyl)amino]sulfonyl}phenyl)benzamide

• Inchi： 1S/C18H16ClN3O4S/c1-11-12(2)21-26-18(11)22-27(24,25)16-8-6-15(7-9-16)20-17(23)13-4-3-5-14(19)10-13/h3-10,22H,1-2H3,(H,20,23)
• InChI Key： UJLORLRMVJKFMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1C=CC(=CC=1)S(NC1=C(C)C(C)=NO1)(=O)=O)=O

Computed Properties

• Exact Mass: 405.05518
• Monoisotopic Mass: 405.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 101.3